2'-Amino-7'-methyl-2,5'-dioxo-6'-(pyridin-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile

• IUPAC Name: 2'-amino-7'-methyl-2,5'-dioxo-6'-(pyridin-2-ylmethyl)spiro[1H-indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile
• InChI: InChI=1S/C23H17N5O3/c1-13-10-18-19(21(29)28(13)12-14-6-4-5-9-26-14)23(16(11-24)20(25)31-18)15-7-2-3-8-17(15)27-22(23)30/h2-10H,12,25H2,1H3,(H,27,30)
• InChI Key: PKMUTGMREHWXLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1CC3=CC=CC=N3)C4(C5=CC=CC=C5NC4=O)C(=C(O2)N)C#N
• Molecular Formula: C23H17N5O3
• Molecular Weight: 411.4 g/mol

Description

2'-Amino-7'-methyl-2,5'-dioxo-6'-(pyridin-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile is a useful research compound. Its molecular formula is C23H17N5O3 and its molecular weight is 411.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Multi-component Reactions 2'-Amino-7'-methyl-2,5'-dioxo-6'-(pyridin-2-ylmethyl)-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile is involved in advanced organic synthesis methods, particularly in multi-component reactions. These reactions facilitate the creation of complex molecules through efficient and eco-friendly strategies. For example, a study demonstrates the use of a one-pot, three-component condensation reaction involving an isatin, aminopyrazole, and alkyl cyanoacetate in water, yielding related compounds with good yields. This process highlights the compound's role in synthesizing skeletally diverse scaffolds for potential bioactive molecules through environmentally sustainable methods (Rahmati, Kenarkoohi, & Khavasi, 2012) (Jayarajan & Vasuki, 2012).

Green Chemistry and Catalysis The compound's synthesis processes are aligned with the principles of green chemistry, emphasizing the reduction of hazardous substances and energy consumption. An example includes the use of ultrasound as an energy source in multicomponent reactions (MCRs), which represents an efficient and eco-friendly approach to synthesizing novel spiro compounds. This technique underscores the potential of such compounds in the development of green corrosion inhibitors for metals, showcasing an innovative application beyond pharmacology (Gupta et al., 2018).

Structural and Mechanistic Insights Research into the structural and mechanistic aspects of compounds related to this compound provides valuable insights into their reactivity and potential applications. Investigations into the reaction mechanisms offer a deeper understanding of how these compounds can be synthesized and modified, which is crucial for their application in diverse scientific fields, including material science and drug discovery (Aly et al., 2018).